Cas no 100447-44-7 (2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]-)

2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]- structure
100447-44-7 structure
Product Name:2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]-
CAS No:100447-44-7
Molecular Formula:C21H25N3O3S
Molecular Weight:399.5065
CID:141113
PubChem ID:424755

2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]- Properties

Names and Identifiers

    • 2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]-
    • 3-[1-[3-(benzenesulfonyl)propyl]piperidin-4-yl]-1H-benzimidazol-2-one
    • 1-1-(3-Phenylsulfonylpropyl)-4-piperidyl-2-benzimidazolinone
    • 2-Benzimidazolinone, 1-(1-(3-phenylsulfonylpropyl)-4-piperidyl)-
    • AC1L9OID
    • LS-33257
    • NSC167873
    • NSC-167873
    • 100447-44-7
    • DTXSID20143286
    • InChIKey: MCDSSYMWAOLDCH-UHFFFAOYSA-N
    • Inchi: InChI=1S/C21H25N3O3S/c25-21-22-19-9-4-5-10-20(19)24(21)17-11-14-23(15-12-17)13-6-16-28(26,27)18-7-2-1-3-8-18/h1-5,7-10,17H,6,11-16H2,(H,22,25)
    • SMILES: C1(S(CCCN2CCC(N3C4C=CC=CC=4NC3=O)CC2)(=O)=O)C=CC=CC=1

Computed Properties

  • Exact Mass: 399.16185
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 399.162
  • Heavy Atom Count: 28
  • Complexity: 634
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.3
  • Topological Polar Surface Area: 78.1Ų

Experimental Properties

  • LogP: 3.84920
  • PSA: 69.72
  • Refractive Index: 1.614
  • Density: 1.274

2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]- Related Literature

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